Cas no 2044705-49-7 (5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride)

• Product Name: 5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride
• CAS No: 2044705-49-7
• MF: C₆H₁₁ClN₄
• MW: 174.6313393116
• MDL: MFCD30476348
• CID: 4634358
• PubChem ID: 134690993
• Update Time: 2025-10-25

5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[(2S)-pyrrolidin-2-yl]-1H-1,2,4-triazole dihydrochloride
• 5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride

• MDL： MFCD30476348
• Inchi： 1S/C6H10N4.ClH/c1-2-5(7-3-1)6-8-4-9-10-6;/h4-5,7H,1-3H2,(H,8,9,10);1H/t5-;/m0./s1
• InChI Key： SCJXESMZBQZREB-JEDNCBNOSA-N
• SMILES： [C@H]1(C2=NN=CN2)NCCC1.Cl

Additional information on 5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride

Introduction to 5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride (CAS No. 2044705-49-7)

5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2044705-49-7, represents a fascinating intersection of heterocyclic chemistry and bioactivity, making it a subject of intense study for potential therapeutic applications. The structural framework of this molecule combines a pyrrolidine ring with a 1H-1,2,4-triazole moiety, both of which are well-documented for their diverse pharmacological properties.

The stereochemical configuration at the (2S)-position of the pyrrolidine ring is particularly noteworthy, as it introduces a specific three-dimensional arrangement that can critically influence the compound's biological interactions. This chirality is often a key factor in determining the efficacy and selectivity of drug candidates, underscoring the importance of precise stereochemical control in its synthesis and characterization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential binding modes of 5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride with various biological targets. Studies suggest that the triazole moiety may engage in hydrogen bonding and hydrophobic interactions with protein receptors, while the pyrrolidine segment could modulate binding affinity through its flexible side chain. These insights are derived from high-resolution crystallographic data and molecular dynamics simulations, which have become indispensable tools in modern drug discovery.

The dihydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in biochemical assays and in vitro screening campaigns. This solubility profile is particularly advantageous for designing novel drug formulations aimed at oral or parenteral administration. Furthermore, the stability of the dihydrochloride salt under various storage conditions has been thoroughly evaluated, ensuring that it remains viable for long-term research applications.

In the realm of medicinal chemistry, 5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the pyrrolidine and triazole scaffolds provides a versatile platform for structural modifications aimed at optimizing pharmacokinetic and pharmacodynamic properties. Researchers have explored derivatives of this compound by introducing additional functional groups or altering the substitution patterns on the heterocyclic rings.

One particularly intriguing area of research involves the exploration of 5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride as a modulator of enzyme activity. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways and metabolic disorders. The precise mechanism of action remains under investigation, but initial findings suggest that its dual-heterocyclic structure allows for selective engagement with target proteins without significant off-target effects.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as asymmetric catalysis and flow chemistry, have been employed to enhance both efficiency and enantioselectivity. The use of chiral auxiliaries or catalysts ensures that the desired stereochemical configuration is achieved reproducibly across multiple batches.

Quality control measures play a pivotal role in ensuring the consistency and reliability of 5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride for research purposes. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess impurity profiles. These stringent analytical protocols guarantee that researchers receive a product that meets rigorous scientific standards.

The growing interest in 5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride underscores its potential as a building block for novel therapeutics. As drug discovery efforts continue to evolve toward more targeted and personalized medicine approaches, compounds like this one offer valuable starting points for developing innovative treatments. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in understanding its full therapeutic spectrum.

Future directions in research may include exploring the compound's interactions with nucleic acids or its potential role as an adjuvant in vaccine formulations. The versatility of its structural motif suggests broad applicability across multiple therapeutic areas. As computational tools become increasingly sophisticated, virtual screening campaigns will further refine our understanding of how this molecule interacts with biological systems.

In conclusion,5-(2S)-pyrrolidin-2-yl-1H-1,2,4-triazole dihydrochloride (CAS No. 2044705-49-7) represents a promising candidate for further pharmaceutical development. Its unique structural features combined with favorable physicochemical properties make it an attractive scaffold for medicinal chemists seeking to design next-generation therapeutics. Continued investigation into its mechanisms of action and synthetic derivatives will undoubtedly yield valuable insights into its potential applications in human health.